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Compound of Interest

Compound Name: Disperse Red 153

Cat. No.: B13743713

An In-depth Technical Guide to Disperse Red 153

Introduction

Disperse Red 153 is a synthetic azo dye belonging to the benzothiazole class.[1] It is
characterized by its bright red hue and is primarily utilized in the dyeing of synthetic fibers.[2]
This technical guide provides a comprehensive overview of Disperse Red 153, including its
chemical identifiers, physicochemical properties, applications, and a detailed experimental
protocol for its synthesis.

Chemical Identifiers
« CAS Number: 78564-87-1[1][3][4][5][6]

e Synonyms:

o Red GS[1][3]

o

c.i. 111370[1][3][5]

o

Allilon Scarlet GS[1][3][5]

[¢]

Balicron Scarlet GS[1][3][5]

[¢]

Begacron Scarlet GS[1][3][5]
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o

Disperse Red GS[5][6]

o Disperse Scarlet GS[5][6]

o Fabrisperse Red GPA[3]

o Kayalon Polyester Light Scarlet G-S[5][6]

o Light Scarlet GS 200[5][6]

o Lumacron Scarlet GS[3]

o Polycron Scarlet RLP[3]

o Sinowide Scarlet GS[3]

o Terasil Red 4GN[4][6]

o Propanenitrile, 3-[[4-[[5,6(or 6,7)-dichloro-2-benzothiazolyl]lazo]phenyl]ethylamino]-[5][6]

Physicochemical Properties

Disperse Red 153 is a dark red powder.[1][2] It is soluble in acetone, dimethylformamide
(DMF), and chloroform, producing a bright red solution.[1][2][3][7] A summary of its key
guantitative properties is presented in the table below.
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Property Value Source
Molecular Formula C18H15CI2N5S [11[3]
C19H17CI2N5S [4]

Molar Mass 404.32 g/mol [1][8]
418.34 g/mol [4]

Density 1.47 g/cm?3 (at 20°C) [1][3][6]
Water Solubility 87 pg/L (at 20°C) [1][3]116]
Vapor Pressure 0 Pa (at 20°C) [1][3]6]
LogP 5.8 (at 20°C) [1][3]

Applications

Disperse Red 153 is a medium-temperature dye primarily used for dyeing synthetic fabrics.[1]
[2][8] Its main applications include:

o Textile Dyeing: It is suitable for dyeing polyester, acetate fiber, and polyamide (nylon) fibers.
[1][2][8] It is also effective for dyeing polyester superfine fibers and polyester/cotton blended
fabrics.[3][7][8]

o Dyeing Methods: The dye is well-suited for high-temperature and high-pressure dyeing
methods as well as hot melt dyeing processes.[1][2][8]

o Other Uses: Disperse Red 153 can also be used as a colorant in plastics and cosmetics.[3]

[71°]

Experimental Protocol: Synthesis of Disperse Red
153

The synthesis of Disperse Red 153 is a two-stage process involving diazotization followed by

a coupling reaction.[1]

Materials:
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e 2-amino-5,6-dichlorobenzothiazole

o Sulfuric acid (H2SOa4, 98%)

e Sodium nitrite (NaNO2) solution (60%)

e N-ethyl-N-cyanoethyl aniline

 Sulfamic acid

e Sodium hydroxide (NaOH) solution (30%)
o Water

Procedure:

Part 1: Diazotization

e Add 190g of 98% H2S04 and 20.6g of 2-amino-5,6-dichlorobenzothiazole to a reaction flask.
[1]

 Stir and heat the mixture to 50°C to dissolve the solid.[1]

e Cool the solution to 30-40°C and add 130g of water.[1]

o Continue to cool the mixture to -2°C.[1]

e Slowly add 6mL of 60% NaNO: solution dropwise, maintaining the temperature at 0°C.[1]
» Hold the reaction at 0°C for 2 hours to obtain the diazo liquid.[1]

Part 2: Coupling Reaction

 In a separate coupling reaction flask, dissolve 18g of N-ethyl-N-cyanoethyl aniline in a
solution of 100mL of water and 26g of 98% H2S0a4.[1]

e Cool the resulting solution to 0°C.[1]

e Add 5g of sulfamic acid.[1]
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Slowly add the diazo liquid dropwise to the coupling flask, maintaining the temperature at
0°C for 3 hours.[1]

Adjust the pH of the solution to 1 using a 30% NaOH solution.[1]

Maintain the reaction mixture at this temperature for 1.5 hours.[1]

Warm the mixture to 50-60°C and hold for 1 hour.[1]
Part 3: Product Isolation

« Filter the resulting precipitate.[1]

e Wash the filtered solid with water.[1]

e Dry the product to obtain the final Disperse Red 153.[1]

Visualizations
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Synthesis Workflow for Disperse Red 153

Part 1: Di*zotization

in 98% H2S04 at 50°C

2. Cool to 30-40°C and add H20
3. Cool to -2°C

4. Add NaNO?2 solution dropwise at 0°C

| 1. Dissolve 2-amino-5,6-dichlorobenzothiazole

Part 2: Coupling Reaction

1. Dissolve N-ethyl-N-cyanoethyl aniline
in H2S04 solution

2. Coolto 0°C

3. Add sulfamic acid

6. Hold for 1.5 hours

5. Adjust pH to 1 with NaOH 7. Warm to 50-60°C for 1h I

Part 3: Priyduct Isolation

1. Filter precipitate

2. Wash with water

3. Dry the product

Disperse Red 153

5. Hold at 0°C for 2 hours

Diazo Liquid

4. Add Diazo Liquid dropwise at 0°C for 3h

Click to download full resolution via product page

Caption: Synthesis workflow for Disperse Red 153.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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